Cas no 2137689-41-7 (Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)-)

• Product Name: Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)-
• CAS No: 2137689-41-7
• MF: C₁₄H₁₆IN
• MW: 325.188015937805
• CID: 5286440
• Update Time: 2025-06-30

Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)-

• Inchi： 1S/C14H16IN/c1-4-10-7-14(9(2)3)16-13-6-5-11(15)8-12(10)13/h5-9H,4H2,1-3H3
• InChI Key： IQBRHAGMDJGFJS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(I)=CC=2)C(CC)=CC=1C(C)C

Additional information on Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)-

Comprehensive Analysis of Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)- (CAS No. 2137689-41-7)

Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)- (CAS No. 2137689-41-7) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the heterocyclic aromatic family, characterized by its unique iodo-substituted and alkylated structure. Researchers are increasingly exploring its potential applications in drug discovery, organic electronics, and catalysis, aligning with the growing demand for novel small-molecule therapeutics and functional materials.

The molecular structure of 4-ethyl-6-iodo-2-isopropylquinoline (a common synonym) features a quinoline backbone modified with an ethyl group at the 4-position, an iodine atom at the 6-position, and an isopropyl group at the 2-position. These substitutions enhance its lipophilicity and electronic properties, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance and cancer therapy.

In the context of green chemistry, CAS 2137689-41-7 is being investigated for its compatibility with sustainable synthesis methods. Researchers are optimizing palladium-catalyzed cross-coupling reactions to incorporate its iodo-functional group into complex molecules, reducing waste and energy consumption. This aligns with the industry trend toward eco-friendly chemical production, a topic frequently searched in academic databases and patent filings.

The compound’s spectroscopic properties (e.g., NMR and mass spectrometry data) are well-documented, facilitating its identification in high-throughput screening workflows. Its UV-Vis absorption profile also suggests potential in optoelectronic materials, a hot topic in renewable energy research. Users searching for "quinoline-based semiconductors" or "iodoarene applications" will find this compound highly relevant.

From a commercial perspective, Quinoline, 4-ethyl-6-iodo-2-(1-methylethyl)- is available through specialty chemical suppliers with >95% purity. Its pricing reflects the cost of iodination reagents and chiral purification processes. Discussions on chemical forums often focus on its scalability and storage stability, key concerns for industrial applications.

Future research directions may explore its structure-activity relationships (SAR) in central nervous system (CNS) drug development, leveraging its blood-brain barrier permeability. As AI-driven drug design gains traction, computational studies on this compound’s molecular docking potential could unlock new therapeutic avenues, answering frequent queries about "machine learning in chemistry."